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Compound of Interest

5-Fluoro-3-methyl-1-benzofuran-2-
Compound Name:
carboxylic acid

Cat. No. B1332286

For Researchers, Scientists, and Drug Development Professionals

Substituted benzofuran-2-carboxylic acids represent a versatile class of heterocyclic
compounds that have garnered significant attention in medicinal chemistry. Their unique
structural framework serves as a privileged scaffold for the design and development of novel
therapeutic agents with a wide spectrum of biological activities. This technical guide provides
an in-depth overview of the synthesis, biological evaluation, and structure-activity relationships
of these compounds, with a focus on their anticancer, antimicrobial, and anti-inflammatory
properties.

Anticancer Activity

Derivatives of benzofuran-2-carboxylic acid have demonstrated potent cytotoxic effects against
a variety of human cancer cell lines.[1][2] The mechanism of action often involves the induction
of apoptosis and inhibition of key signaling pathways crucial for cancer cell proliferation and
survival.[1][3]

Quantitative Data for Anticancer Activity

The anticancer efficacy of various substituted benzofuran-2-carboxylic acid derivatives is
summarized below. The data highlights the half-maximal inhibitory concentration (IC50)
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required to inhibit the growth of cancer cells.

Substitution Cancer Cell
Compound ID . IC50 (pM) Reference
Pattern Line

Amide derivative

10d with bromo MCF-7 (Breast) 2.07 [31[4]
substitution
A549 (Lung) 1.504 [4]

Amide derivative
10e with nitro A549 (Lung) 1.04 [4]
substitution

Amide derivative
with chloro

12b ) A549 (Lung) 0.858 [31[4]
substituent on

aryl hydrazide

ACHN (Renal),
HCT15 (Colon),

N-(4'- MM231 (Breast), Potent activity at
3m hydroxy)phenyla NUGC-3 low micromolar [1][2]
mide (Gastric), NCI- concentrations

H23 (Lung), PC-
3 (Prostate)

Novel
Compound 1 heterocyclic MCF-7 (Breast) 7 [3]
derivative

Key Signaling Pathways in Anticancer Activity

The anticancer effects of benzofuran-2-carboxylic acid derivatives are often mediated through
the modulation of critical signaling pathways such as NF-kB and MAPK, which are pivotal in
inflammation and cancer progression.[1][5]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.tandfonline.com/doi/full/10.1080/00397911.2022.2160648
https://www.tandfonline.com/doi/pdf/10.1080/00397911.2022.2160648
https://www.tandfonline.com/doi/pdf/10.1080/00397911.2022.2160648
https://www.tandfonline.com/doi/pdf/10.1080/00397911.2022.2160648
https://www.tandfonline.com/doi/full/10.1080/00397911.2022.2160648
https://www.tandfonline.com/doi/pdf/10.1080/00397911.2022.2160648
https://pubmed.ncbi.nlm.nih.gov/25953156/
https://www.researchgate.net/publication/275367052_Design_Synthesis_and_Biological_Evaluation_of_Benzofuran-_and_23-Dihydrobenzofuran-2-carboxylic_acid_N-substitutedphenylamide_Derivatives_as_Anticancer_Agents_and_Inhibitors_of_NF-kB
https://www.tandfonline.com/doi/full/10.1080/00397911.2022.2160648
https://pubmed.ncbi.nlm.nih.gov/25953156/
https://pubmed.ncbi.nlm.nih.gov/36834992/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

stimulates

IKKa/IKKB translocates to

imutate
inhibits

MAPK
Benzofuran-2-carboxylic (ERK, INK, p38)
Acid Derivatives

induces expression of

Pro-inflammatory Factors
(NO, COX-2, TNF-a, IL-6)

Nucleus

inhibits

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Prepare Mueller-Hinton Agar

l

Inoculate with Microorganism

l

Create Wells in Agar

l

Add Test Compound

l

( Incubate Plates )

Measure Zone of Inhibition

Bromination Cyclization
(Br2, Chloroform) KOH, Ethanol

Amidation

Coumarin Coumarin Dibromide Benzofuran-2-Carboxylic Acid Substituted Amide Derivatives

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1332286?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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